Cas no 71960-87-7 (Hydroxylamine, O-(1-methyl-2-propenyl)-)

• Product Name: Hydroxylamine, O-(1-methyl-2-propenyl)-
• CAS No: 71960-87-7
• MF: C₄H₉NO
• MW: 87.1203610897064
• MDL: MFCD21645804
• CID: 544758
• PubChem ID: 12498587
• Update Time: 2025-04-19

Hydroxylamine, O-(1-methyl-2-propenyl)- Chemical and Physical Properties

Names and Identifiers

• Hydroxylamine, O-(1-methyl-2-propenyl)-
• O-but-3-en-2-ylhydroxylamine
• O-(1-Methyl-allyl)-hydroxylamine
• DTXSID60500475
• 71960-87-7
• o-(but-3-en-2-yl)hydroxylamine
• SB38443
• EN300-262036
• AKOS017405240

• MDL： MFCD21645804
• Inchi： 1S/C4H9NO/c1-3-4(2)6-5/h3-4H,1,5H2,2H3
• InChI Key： YABUENBNHRXMAE-UHFFFAOYSA-N
• SMILES： O(C(C=C)C)N

Computed Properties

• Exact Mass: 87.06847
• Monoisotopic Mass: 87.068413911g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 6
• Rotatable Bond Count: 2
• Complexity: 44.8
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 35.2Ų

Experimental Properties

• PSA: 35.25